2-Azabicyclo[2.2.1]hept-5-ene-2-carbaldehyde

• IUPAC Name: 2-azabicyclo[2.2.1]hept-5-ene-2-carbaldehyde
• InChI: InChI=1S/C7H9NO/c9-5-8-4-6-1-2-7(8)3-6/h1-2,5-7H,3-4H2
• InChI Key: BHDKRXNXHNXQJA-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(C1C=C2)C=O
• Molecular Formula: C7H9NO
• DSSTOX Substance ID: DTXSID90516488
• Molecular Weight: 123.15 g/mol
• CAS RN: 83442-23-3

Description

2-Azabicyclo[2.2.1]hept-5-ene is a compound with the formula C6H9N. It is also referred to as Vince lactam. This compound is a versatile intermediate in the synthesis of carbocyclic nucleosides.

Synthesis Analysis

The synthesis of oxygenated 2-azabicyclo[2.2.1]heptanes can be achieved via a palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes. This reaction proceeds efficiently with a broad array of substrates. The products could be further functionalized to build up a library of bridged aza-bicyclic structures.

Molecular Structure Analysis

The molecular structure of 2-Azabicyclo[2.2.1]hept-5-ene is available as a 2D Mol file or as a computed 3D SD file. The IUPAC Standard InChI is InChI=1S/C6H9N/c1-2-6-3-5(1)4-7-6/h1-2,5-7H,3-4H2.

Chemical Reactions Analysis

The reaction of ethyl 2-azabicyclo[2.2.1]hept-5-ene-3-carboxylate with aroyl chloride and the subsequent hydrolysis of the ester group provided 2-aroyl-2-azabicyclo[2.2.1]hept-5-ene-3-carboxylic acid derivatives. These derivatives underwent a stereospecific rearrangement giving 4-aroylamino-2-oxabicyclo[3.3.0]oct-7-en-3-ones by treatment with trifluoroacetic acid.

Physical And Chemical Properties Analysis

The molecular weight of 2-Azabicyclo[2.2.1]hept-5-ene is 95.1424. The IUPAC Standard InChIKey is KPFWYFYRULFDQP-UHFFFAOYSA-N. The CAS Registry Number is 6671-85-8.

Mechanism of Action

The mechanism of action for the synthesis of oxygenated 2-azabicyclo[2.2.1]heptanes involves a palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes. This reaction proceeds efficiently with a broad array of substrates.

Future Directions

The products obtained in these reactions contain a highly functionalized bridged [2.2.1] ring system that may undergo further transformations. Oxidation of the double bond, ring opening of the vicinal-diol, reduction or hydrolysis of the ester functionality would lead to a great number of chiral nonnatural amino alcohols and α-amino acids (pyrrolidine derivatives). This suggests potential future directions for research and application of this compound.